molecular formula C19H19BrN2 B8728981 2-(3-Bromophenyl)-4,4,8-trimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile

2-(3-Bromophenyl)-4,4,8-trimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile

Cat. No.: B8728981
M. Wt: 355.3 g/mol
InChI Key: IFBASUXCDXCIGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Bromophenyl)-4,4,8-trimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile is a useful research compound. Its molecular formula is C19H19BrN2 and its molecular weight is 355.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H19BrN2

Molecular Weight

355.3 g/mol

IUPAC Name

2-(3-bromophenyl)-4,4,8-trimethyl-2,3-dihydro-1H-quinoline-6-carbonitrile

InChI

InChI=1S/C19H19BrN2/c1-12-7-13(11-21)8-16-18(12)22-17(10-19(16,2)3)14-5-4-6-15(20)9-14/h4-9,17,22H,10H2,1-3H3

InChI Key

IFBASUXCDXCIGJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC2=C1NC(CC2(C)C)C3=CC(=CC=C3)Br)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-amino-3-methyl-benzonitrile (10.3 g, 78.4 mmol) and 3-bromobenzaldehyde (9.2 mL, 78.4 mmol) in acetonitrile (150 mL) were added isobutene (21.0 mL, 313.5 mmol) and ytterbium(III) trifluoromethanesulfonate (Yb(OTf)3) (5.8 g, 9.5 mmol). The resulting mixture was stirred at 85° C. for 18 h in sealed tube. The mixture was diluted with ethyl acetate (300 mL) and washed with water (100 mL×2) and brine (100 mL×2) and then dried over anhydrous sodium sulfate. The solvent was removed in vacuo and the residue was purified by ISCO combi-flash chromatography (gradient elution, 10-30% ethyl acetate in petroleum ether) to afford 2-(3-bromo-phenyl)-4,4,8-trimethyl-1,2,3,4-tetrahydro-quinoline-6-carbonitrile (7.3 g, 26.1%) as a light yellow oil: LC/MS m/e obsd. (ESI+) [(M+H)+] 355.0 & 357.0.
Quantity
10.3 g
Type
reactant
Reaction Step One
Quantity
9.2 mL
Type
reactant
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
5.8 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step Two

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